2-Cyclopropoxy-4-methoxybenzaldehyde

• Molecular Formula: C11H12O3
• Molecular Weight: 192.21 g/mol
• IUPAC Name: 2-cyclopropyloxy-4-methoxybenzaldehyde
• InChI: InChI=1S/C11H12O3/c1-13-10-3-2-8(7-12)11(6-10)14-9-4-5-9/h2-3,6-7,9H,4-5H2,1H3
• InChI Key: PREVUWIOXGGJGJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C=O)OC2CC2

Description

2-Cyclopropoxy-4-methoxybenzaldehyde is an aromatic aldehyde featuring a methoxy group at the 4-position and a cyclopropoxy substituent at the 2-position of the benzaldehyde core. This compound is structurally notable for its cyclopropane ring, a strained three-membered ether, which may influence its reactivity, stability, and biological interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Cyclopropoxy-4-methoxybenzaldehyde can be achieved through several methods. One common approach involves the reaction of 2-hydroxy-4-methoxybenzaldehyde with cyclopropyl bromide in the presence of a base such as potassium carbonate. The reaction is typically carried out in an organic solvent like acetone or dimethylformamide (DMF) under reflux conditions .

Industrial Production Methods

Industrial production of 2-Cyclopropoxy-4-methoxybenzaldehyde may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the compound. Additionally, purification techniques such as recrystallization and column chromatography are employed to obtain the desired product with high purity .

Chemical Reactions Analysis

Types of Reactions

2-Cyclopropoxy-4-methoxybenzaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form the corresponding carboxylic acid using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: The aldehyde group can be reduced to the corresponding alcohol using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The methoxy group can undergo nucleophilic substitution reactions, where it is replaced by other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products Formed

Oxidation: 2-Cyclopropoxy-4-methoxybenzoic acid.

Reduction: 2-Cyclopropoxy-4-methoxybenzyl alcohol.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

2-Cyclopropoxy-4-methoxybenzaldehyde has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antifungal properties.

Medicine: Research is ongoing to explore its potential as a lead compound for the development of new pharmaceuticals.

Industry: It is used in the production of fine chemicals and as a building block in the synthesis of various industrial products

Mechanism of Action

The mechanism of action of 2-Cyclopropoxy-4-methoxybenzaldehyde involves its interaction with specific molecular targets. For instance, in antimicrobial studies, it has been shown to inhibit the growth of certain bacteria by interfering with their cell wall synthesis or disrupting their metabolic pathways. The exact molecular targets and pathways can vary depending on the specific application and the organism being studied .

Comparison with Similar Compounds

Structural and Functional Group Analysis

The table below summarizes key structural and functional differences between 2-cyclopropoxy-4-methoxybenzaldehyde and selected analogs:

Compound Name	CAS Number	Molecular Formula	Key Functional Groups	Toxicity Data Availability
2-Cyclopropoxy-4-methoxybenzaldehyde	Not explicitly listed	C₁₂H₁₄O₃	Aldehyde, methoxy, cyclopropoxy	Limited (inferred from analogs)
2-Hydroxy-4-methoxybenzaldehyde	673-22-3	C₈H₈O₃	Aldehyde, methoxy, hydroxyl	Group-based evaluation only
4-(Bromomethyl)benzaldehyde	51359-78-5	C₈H₇BrO	Aldehyde, bromomethyl	Not thoroughly investigated
2-(Cyclopropylmethoxy)-4-methoxybenzoic acid	1243347-89-8	C₁₂H₁₄O₄	Carboxylic acid, methoxy, cyclopropoxy	Commercial availability; no toxicity data

Key Observations:

This may reduce enzymatic degradation but increase synthetic complexity . Aldehyde vs. Carboxylic Acid: The benzoic acid analog (C₁₂H₁₄O₄) shares the cyclopropoxy-methoxy backbone but replaces the aldehyde with a carboxylic acid, altering solubility and reactivity .

Toxicity and Regulatory Status: 2-Hydroxy-4-methoxybenzaldehyde: Evaluated by EFSA under flavouring group assessments. 4-(Bromomethyl)benzaldehyde: Classified as hazardous due to bromine’s reactivity. Safety protocols emphasize immediate eye/skin flushing, reflecting risks of irritation or systemic toxicity . 2-Cyclopropoxy-4-methoxybenzaldehyde: No direct data, but cyclopropane-containing compounds are often metabolized to epoxides, warranting caution in handling and exposure .

Synthetic and Commercial Relevance :

• Cyclopropoxy-substituted compounds (e.g., 2-(cyclopropylmethoxy)-4-methoxybenzoic acid) are commercially available with multiple suppliers, indicating industrial interest in strained ethers for drug discovery or agrochemicals .